1-(3-Chlorobenzoyl)-4-(4-methoxybenzyl)piperazine

• Molecular Formula: C19H21ClN2O2
• Molecular Weight: 344.8 g/mol
• IUPAC Name: (3-chlorophenyl)-[4-[(4-methoxyphenyl)methyl]piperazin-1-yl]methanone
• InChI: InChI=1S/C19H21ClN2O2/c1-24-18-7-5-15(6-8-18)14-21-9-11-22(12-10-21)19(23)16-3-2-4-17(20)13-16/h2-8,13H,9-12,14H2,1H3
• InChI Key: WZYLQEKKYPBIJX-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)CN2CCN(CC2)C(=O)C3=CC(=CC=C3)Cl

Description

1-(3-Chlorobenzoyl)-4-(4-methoxybenzyl)piperazine, also known as CBMP, is a chemical compound that has attracted significant attention in scientific research due to its potential therapeutic applications. CBMP is a piperazine derivative that has been synthesized and studied for its pharmacological properties. In

Mechanism of Action

The mechanism of action of 1-(3-Chlorobenzoyl)-4-(4-methoxybenzyl)piperazine is not fully understood. However, it has been suggested that 1-(3-Chlorobenzoyl)-4-(4-methoxybenzyl)piperazine may act on the central nervous system by modulating the activity of neurotransmitters such as serotonin and dopamine. 1-(3-Chlorobenzoyl)-4-(4-methoxybenzyl)piperazine has also been found to inhibit the activity of certain enzymes and receptors that are involved in inflammation and pain.
Biochemical and Physiological Effects:
1-(3-Chlorobenzoyl)-4-(4-methoxybenzyl)piperazine has been found to exhibit significant biochemical and physiological effects. It has been shown to decrease inflammation and pain in animal models. 1-(3-Chlorobenzoyl)-4-(4-methoxybenzyl)piperazine has also been found to increase the levels of certain neurotransmitters in the brain, such as serotonin and dopamine. Additionally, 1-(3-Chlorobenzoyl)-4-(4-methoxybenzyl)piperazine has been found to improve cognitive function in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 1-(3-Chlorobenzoyl)-4-(4-methoxybenzyl)piperazine in lab experiments include its well-defined chemical structure, its potency, and its selectivity for certain receptors and enzymes. However, the limitations of using 1-(3-Chlorobenzoyl)-4-(4-methoxybenzyl)piperazine in lab experiments include its potential toxicity and its limited solubility in certain solvents.

Future Directions

There are several future directions for the study of 1-(3-Chlorobenzoyl)-4-(4-methoxybenzyl)piperazine. One potential direction is to further explore its therapeutic potential for neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Another potential direction is to investigate the potential use of 1-(3-Chlorobenzoyl)-4-(4-methoxybenzyl)piperazine as a treatment for anxiety and depression. Additionally, further research is needed to fully understand the mechanism of action of 1-(3-Chlorobenzoyl)-4-(4-methoxybenzyl)piperazine and to optimize its synthesis method for greater efficiency and yield.
Conclusion:
In conclusion, 1-(3-Chlorobenzoyl)-4-(4-methoxybenzyl)piperazine is a chemical compound that has shown significant potential for therapeutic applications. Its synthesis method has been optimized and its pharmacological properties have been extensively studied. 1-(3-Chlorobenzoyl)-4-(4-methoxybenzyl)piperazine has been found to exhibit significant anti-inflammatory, analgesic, and anticonvulsant properties. Additionally, 1-(3-Chlorobenzoyl)-4-(4-methoxybenzyl)piperazine has shown promise as a potential treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Further research is needed to fully understand the mechanism of action of 1-(3-Chlorobenzoyl)-4-(4-methoxybenzyl)piperazine and to explore its potential therapeutic applications.

Synthesis Methods

The synthesis of 1-(3-Chlorobenzoyl)-4-(4-methoxybenzyl)piperazine involves the reaction of 4-methoxybenzylamine with 1-(3-chlorobenzoyl)piperazine in the presence of a catalyst. The reaction results in the formation of 1-(3-Chlorobenzoyl)-4-(4-methoxybenzyl)piperazine, which is then purified through recrystallization. The synthesis method of 1-(3-Chlorobenzoyl)-4-(4-methoxybenzyl)piperazine has been optimized and studied for its efficiency and yield.

Scientific Research Applications

1-(3-Chlorobenzoyl)-4-(4-methoxybenzyl)piperazine has been studied extensively for its potential therapeutic applications. It has been found to exhibit significant anti-inflammatory, analgesic, and anticonvulsant properties. 1-(3-Chlorobenzoyl)-4-(4-methoxybenzyl)piperazine has also been studied as a potential treatment for anxiety and depression. Additionally, 1-(3-Chlorobenzoyl)-4-(4-methoxybenzyl)piperazine has shown promise as a potential treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's disease.